Cas no 110821-31-3 (1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 110821-31-3
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 3606631
• PubChem ID: 13802155
• Update Time: 2025-04-22

1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethyl)phenyl]-, ethyl ester
• ETHYL 1-(3-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOLE-4-CARBOXYLATE
• NOFCUYWWBUESFL-UHFFFAOYSA-N
• 110821-31-3
• ETHYL1-(3-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOLE-4-CARBOXYLATE

• Inchi： 1S/C13H11F3N2O2/c1-2-20-12(19)9-7-17-18(8-9)11-5-3-4-10(6-11)13(14,15)16/h3-8H,2H2,1H3
• InChI Key： NOFCUYWWBUESFL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 284.07726208Da
• Monoisotopic Mass: 284.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų